Cas no 103576-97-2 (9,10-Anthracenedione, 1-hydroxy-2-(hydroxymethyl)-5-methoxy-)

• Product Name: 9,10-Anthracenedione, 1-hydroxy-2-(hydroxymethyl)-5-methoxy-
• CAS No: 103576-97-2
• MF: C₁₆H₁₂O₅
• MW: 284.263484954834
• CID: 1137719
• PubChem ID: 13970499
• Update Time: 2025-04-20

9,10-Anthracenedione, 1-hydroxy-2-(hydroxymethyl)-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione, 1-hydroxy-2-(hydroxymethyl)-5-methoxy-
• 1-hydroxy-2-(hydroxymethyl)-5-methoxyanthracene-9,10-dione
• 103576-97-2
• DTXSID90553474

• Inchi： 1S/C16H12O5/c1-21-11-4-2-3-9-12(11)15(19)10-6-5-8(7-17)14(18)13(10)16(9)20/h2-6,17-18H,7H2,1H3
• InChI Key： XLLZUOBXTOFPDA-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2C(C3C(=C(CO)C=CC=3C(C=21)=O)O)=O

Computed Properties

• Exact Mass: 284.06846
• Monoisotopic Mass: 284.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• PSA: 83.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones